Cas no 2228745-83-1 (2-(7-chloroquinolin-8-yl)ethanethioamide)

• Product Name: 2-(7-chloroquinolin-8-yl)ethanethioamide
• CAS No: 2228745-83-1
• MF: C₁₁H₉ClN₂S
• MW: 236.720559835434
• CID: 6286869
• PubChem ID: 165677938
• Update Time: 2025-10-31

2-(7-chloroquinolin-8-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloroquinolin-8-yl)ethanethioamide
• EN300-1994310
• 2228745-83-1

• Inchi： 1S/C11H9ClN2S/c12-9-4-3-7-2-1-5-14-11(7)8(9)6-10(13)15/h1-5H,6H2,(H2,13,15)
• InChI Key： AUCBEMGNYDCASJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1CC(N)=S

Computed Properties

• Exact Mass: 236.0174972g/mol
• Monoisotopic Mass: 236.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71Ų

Additional information on 2-(7-chloroquinolin-8-yl)ethanethioamide

Introduction to 2-(7-chloroquinolin-8-yl)ethanethioamide (CAS No. 2228745-83-1)

2-(7-chloroquinolin-8-yl)ethanethioamide, with the CAS number 2228745-83-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The chemical structure of 2-(7-chloroquinolin-8-yl)ethanethioamide consists of a quinoline ring substituted with a chlorine atom at the 7-position and an ethanethioamide group at the 8-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have explored the pharmacological activities of 2-(7-chloroquinolin-8-yl)ethanethioamide. One notable area of research is its potential as an antimalarial agent. Malaria remains a significant global health challenge, and the development of new antimalarial drugs is crucial to combat drug-resistant strains of the parasite. Research has shown that 2-(7-chloroquinolin-8-yl)ethanethioamide exhibits potent antimalarial activity against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum. The mechanism of action is believed to involve the disruption of parasite metabolism and the inhibition of key enzymes involved in parasite survival.

In addition to its antimalarial properties, 2-(7-chloroquinolin-8-yl)ethanethioamide has also been investigated for its antibacterial activity. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The ethanethioamide group is thought to play a crucial role in this activity by interfering with bacterial cell wall synthesis and membrane integrity. This makes 2-(7-chloroquinolin-8-yl)ethanethioamide a promising candidate for the development of new antibiotics, particularly in light of the growing problem of antibiotic resistance.

The anticancer potential of 2-(7-chloroquinolin-8-yl)ethanethioamide has also been explored. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis through the modulation of cellular signaling pathways, such as the inhibition of Akt/mTOR signaling and the activation of caspase-dependent pathways. These findings suggest that 2-(7-chloroquinolin-8-yl)ethanethioamide could be further developed as a novel anticancer agent.

The synthesis of 2-(7-chloroquinolin-8-yl)ethanethioamide involves several steps, including the preparation of 7-chloroquinoline and its subsequent reaction with ethanethioic acid S-methyl ester followed by hydrolysis to form the final product. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

In terms of safety and toxicity, preliminary studies have indicated that 2-(7-chloroquinolin-8-yl)ethanethioamide exhibits low toxicity in vitro and in vivo. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These assessments will include detailed investigations into potential side effects, drug interactions, and long-term effects.

The future prospects for 2-(7-chloroquinolin-8-yl)ethanethioamide are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to evaluate its efficacy in clinical trials. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to bring this compound from the laboratory to clinical practice.

In conclusion, 2-(7-chloroquinolin-8-yl)ethanethioamide (CAS No. 2228745-83-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an exciting candidate for further development in medicinal chemistry and drug discovery. As research continues to advance our understanding of this compound, it holds promise for addressing some of the most pressing health challenges faced by society today.